Cas no 2680529-33-1 (2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one)

• Product Name: 2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one
• CAS No: 2680529-33-1
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• MDL: MFCD34183949
• CID: 5330202
• PubChem ID: 165920067
• Update Time: 2025-07-19

2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• Z5008381716
• 2-(4-bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one
• 2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one

• MDL： MFCD34183949
• Inchi： 1S/C10H12BrN3O/c1-10(2)12-9(15)14(13-10)8-5-3-7(11)4-6-8/h3-6,13H,1-2H3,(H,12,15)
• InChI Key： FTNWVBMIVPOBSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(NC(C)(C)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 44.4

Additional information on 2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one

Comprehensive Overview of 2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one (CAS No. 2680529-33-1): Properties, Applications, and Research Insights

The compound 2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one (CAS No. 2680529-33-1) is a specialized heterocyclic organic molecule featuring a triazolidinone core with a 4-bromophenyl substituent. Its unique structural attributes, including the presence of a bromine atom and dimethyl groups, make it a subject of interest in pharmaceutical and agrochemical research. This article explores its molecular characteristics, synthetic pathways, and potential applications while addressing trending topics like green chemistry, drug discovery, and AI-driven molecular design.

Chemically, 2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one belongs to the 1,2,4-triazolidin-3-one family, a class known for its bioactivity. The bromine moiety enhances its reactivity in cross-coupling reactions, a feature leveraged in palladium-catalyzed Suzuki-Miyaura reactions, a hot topic in modern organic synthesis. Researchers are increasingly investigating its role as a building block for small-molecule inhibitors, particularly in kinase-targeted therapies, aligning with the growing demand for precision medicine.

In the context of sustainability, the synthesis of this compound has been optimized using microwave-assisted techniques and catalyst-free protocols, reducing energy consumption and waste—a response to the industry's shift toward green chemistry. Analytical methods such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for high-throughput screening in drug development. These advancements resonate with the popularity of searches like "eco-friendly synthesis methods" and "analytical validation of novel compounds."

The 4-bromophenyl group in this compound also makes it a candidate for photocatalysis studies, a field gaining traction due to its applications in renewable energy and environmental remediation. Computational studies using DFT (Density Functional Theory) predict its electronic properties, addressing queries like "how to predict compound reactivity using AI"—a frequent topic in computational chemistry forums.

From a commercial perspective, 2-(4-Bromophenyl)-5,5-dimethyl-1,2,4-triazolidin-3-one is cataloged by major chemical suppliers as a research-grade reagent, with pricing influenced by scalability and custom synthesis options. Its stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMSO) enhance its practicality in lab settings. This aligns with search trends such as "where to buy rare organic compounds" and "handling protocols for air-sensitive reagents."

Future research directions may explore its structure-activity relationships (SAR) in anticancer or antiviral applications, leveraging its heterocyclic scaffold. The integration of machine learning for molecular property prediction could further accelerate its adoption, a nexus between chemistry and digital transformation—an area dominating scientific discourse. As the demand for tailored molecular solutions grows, compounds like CAS No. 2680529-33-1 will remain pivotal in bridging innovation and application.